N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-[4-(azepane-1-carbonyl)phenyl]-4-(2-methoxyethoxy)benzamide
• InChI: InChI=1S/C23H28N2O4/c1-28-16-17-29-21-12-8-18(9-13-21)22(26)24-20-10-6-19(7-11-20)23(27)25-14-4-2-3-5-15-25/h6-13H,2-5,14-17H2,1H3,(H,24,26)
• InChI Key: LXYIZCSYFFDSHB-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCCC3

Description

N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide, also known as AZD5363, is a small molecule inhibitor of the protein kinase B (PKB/Akt) pathway. This compound has shown potential in the treatment of various types of cancer, including breast, ovarian, and prostate cancer. In

Mechanism of Action

N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide is a selective inhibitor of PKB/Akt, which is a serine/threonine kinase that plays a critical role in cell survival and proliferation. PKB/Akt is activated by various growth factors and cytokines, and its activation leads to the phosphorylation of downstream targets involved in cell cycle progression and apoptosis. N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide blocks the activation of PKB/Akt, leading to the inhibition of downstream signaling pathways and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide has been shown to have other biochemical and physiological effects. For example, N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide can inhibit the insulin signaling pathway, which may have implications for the treatment of type 2 diabetes. N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide has also been shown to inhibit the growth of bacteria and fungi, suggesting that it may have potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide is its specificity for PKB/Akt, which makes it a valuable tool for studying the role of this pathway in cancer and other diseases. However, one limitation of N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide is its low solubility, which can make it difficult to work with in the laboratory. In addition, N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide. One area of interest is the development of more potent and selective inhibitors of PKB/Akt. Another area of interest is the combination of N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide with other anti-cancer agents, such as chemotherapy or radiation therapy. Finally, the use of N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide in combination with immunotherapy is also an area of active investigation, as the PKB/Akt pathway plays a critical role in regulating the immune response.

Synthesis Methods

The synthesis of N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide involves several steps, starting with the reaction of 4-aminobenzamide with 1-azepanecarbonyl chloride to form N-(4-aminophenyl)-1-azepanecarboxamide. This intermediate is then reacted with 4-bromo-2-methoxyethoxybenzoic acid to form the final product, N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide. The synthesis of this compound is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide has been extensively studied in preclinical models and has shown promising results in the treatment of various types of cancer. In vitro studies have demonstrated that N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide inhibits the growth of cancer cells by blocking the PKB/Akt pathway, which is a key signaling pathway involved in cell survival and proliferation. In vivo studies have shown that N-[4-(1-azepanylcarbonyl)phenyl]-4-(2-methoxyethoxy)benzamide can inhibit tumor growth and improve survival in animal models of breast, ovarian, and prostate cancer.